Cas no 2169007-87-6 (4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole
• CAS No: 2169007-87-6
• MF: C₇H₁₁Br₂N₃
• MW: 296.990339517593
• CID: 6197176
• PubChem ID: 165747048
• Update Time: 2025-08-02

4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole
• 2169007-87-6
• EN300-1277861

• Inchi： 1S/C7H11Br2N3/c1-7(2,3)12-5(4-8)6(9)10-11-12/h4H2,1-3H3
• InChI Key： CBNOFBRTAOFXNC-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=NN1C(C)(C)C)Br

Computed Properties

• Exact Mass: 296.92992g/mol
• Monoisotopic Mass: 294.93197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole

Recent Advances in the Synthesis and Applications of 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole (CAS: 2169007-87-6)

The compound 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole (CAS: 2169007-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, chemical properties, and emerging applications in biomedical research.

Recent studies have highlighted the importance of 1,2,3-triazole derivatives as key building blocks in the development of bioactive molecules. The presence of bromine substituents in 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole enhances its reactivity, making it a valuable intermediate for click chemistry and cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel triazole-based inhibitors targeting protein-protein interactions, showcasing its potential in therapeutic development.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole. A recent protocol developed by researchers at the University of Cambridge employs a one-pot reaction under mild conditions, achieving a yield of over 85%. This method not only improves efficiency but also reduces the environmental impact compared to traditional synthetic routes, aligning with the principles of green chemistry.

The compound's biological activity has also been a focal point of recent investigations. Preliminary in vitro studies suggest that derivatives of 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole exhibit promising antimicrobial properties against drug-resistant bacterial strains. For instance, a 2024 study in ACS Infectious Diseases reported that certain analogs of this compound displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

Furthermore, the application of this compound in material science has been explored. Researchers have utilized its brominated side chains to functionalize polymers and nanoparticles, enabling the development of smart materials with tailored properties. A notable example includes its use in the fabrication of drug delivery systems, where the triazole moiety facilitates controlled release mechanisms.

In conclusion, 4-bromo-5-(bromomethyl)-1-tert-butyl-1H-1,2,3-triazole (CAS: 2169007-87-6) represents a multifaceted compound with broad applicability in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the design of novel therapeutics and functional materials. Future studies are expected to delve deeper into its mechanistic insights and translational applications, further solidifying its role in advancing the field.